Cas no 1184737-66-3 (5-Methoxy-2-pyridin-3-ylbenzoic acid)

• Product Name: 5-Methoxy-2-pyridin-3-ylbenzoic acid
• CAS No: 1184737-66-3
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• CID: 4960762
• Update Time: 2025-08-03

5-Methoxy-2-pyridin-3-ylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-2-(pyridin-3-yl)benzoic acid
• 5-methoxy-2-pyridin-3-ylbenzoic acid
• 5-Methoxy-2-pyridin-3-ylbenzoic acid

• Inchi： 1S/C13H11NO3/c1-17-10-4-5-11(12(7-10)13(15)16)9-3-2-6-14-8-9/h2-8H,1H3,(H,15,16)
• InChI Key： BRYZQVHVTMGWPZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C2C=NC=CC=2)=C(C(=O)O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• XLogP3: 2
• Topological Polar Surface Area: 59.4

Additional information on 5-Methoxy-2-pyridin-3-ylbenzoic acid

Comprehensive Overview of 5-Methoxy-2-pyridin-3-ylbenzoic acid (CAS No. 1184737-66-3): Properties, Applications, and Research Insights

5-Methoxy-2-pyridin-3-ylbenzoic acid (CAS No. 1184737-66-3) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by a pyridine ring fused with a methoxy-substituted benzoic acid moiety, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₃H₁₁NO₃, and molecular weight of 229.23 g/mol make it a valuable building block for drug discovery and material science.

In recent years, the demand for 5-Methoxy-2-pyridin-3-ylbenzoic acid has surged, driven by its role in the development of small-molecule inhibitors and biologically active compounds. Researchers frequently explore its utility in medicinal chemistry, particularly in designing kinase inhibitors and anti-inflammatory agents. The compound's CAS No. 1184737-66-3 is often searched in databases like SciFinder and PubChem, reflecting its relevance in academic and industrial settings.

One of the key advantages of 5-Methoxy-2-pyridin-3-ylbenzoic acid lies in its structural adaptability. The presence of both pyridine and benzoic acid functionalities allows for diverse chemical modifications, enabling the synthesis of derivatives with tailored properties. This flexibility aligns with current trends in fragment-based drug design (FBDD), where researchers prioritize modular compounds to optimize drug candidates efficiently.

The compound's physicochemical properties further enhance its appeal. With a logP value indicative of moderate lipophilicity, 5-Methoxy-2-pyridin-3-ylbenzoic acid exhibits balanced solubility in both aqueous and organic solvents. This characteristic is critical for drug formulation and bioavailability optimization, addressing a common challenge in modern pharmacology.

Recent studies highlight the potential of 5-Methoxy-2-pyridin-3-ylbenzoic acid in cancer research. Its scaffold has been investigated for interactions with protein targets involved in cell proliferation and apoptosis. For instance, derivatives of this compound have shown promise in inhibiting tyrosine kinases, a class of enzymes implicated in various malignancies. Such findings resonate with the growing interest in targeted therapies and precision medicine.

Beyond oncology, 5-Methoxy-2-pyridin-3-ylbenzoic acid is explored for its anti-microbial and anti-oxidant properties. The rise of antibiotic resistance has spurred demand for novel chemotypes, and this compound's ability to disrupt microbial pathways positions it as a candidate for further development. Additionally, its electron-rich aromatic system contributes to free radical scavenging, a mechanism relevant to neurodegenerative disease research.

From a synthetic perspective, CAS No. 1184737-66-3 is often synthesized via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are staples in modern organic synthesis. These methods align with the pharmaceutical industry's push for green chemistry and atom-efficient processes. Researchers also leverage computational chemistry tools to predict the compound's reactivity and optimize reaction conditions, reflecting the integration of AI-driven drug discovery in contemporary workflows.

Quality control and analytical characterization of 5-Methoxy-2-pyridin-3-ylbenzoic acid rely on techniques like HPLC, NMR, and mass spectrometry. These methods ensure batch-to-batch consistency, a critical factor for regulatory compliance in GMP manufacturing. The compound's spectral data (e.g., ¹H NMR peaks at δ 8.5–7.0 ppm) are well-documented, facilitating its identification in complex matrices.

In summary, 5-Methoxy-2-pyridin-3-ylbenzoic acid (CAS No. 1184737-66-3) exemplifies the intersection of structural elegance and functional versatility. Its applications span drug discovery, material science, and chemical biology, making it a staple in research laboratories worldwide. As the scientific community continues to explore its potential, this compound remains a focal point for innovation in life sciences and beyond.